Cas no 170678-03-2 (a-L-Arabinopyranoside, (3b,4b,22b)-22,23-dihydroxyolean-12-en-3-yl O-6-deoxy-a-L-mannopyranosyl-(1(R)2)-O-b-D-galactopyranosyl-(1(R)2)- (9CI))

• Product Name: a-L-Arabinopyranoside, (3b,4b,22b)-22,23-dihydroxyolean-12-en-3-yl O-6-deoxy-a-L-mannopyranosyl-(1(R)2)-O-b-D-galactopyranosyl-(1(R)2)- (9CI)
• CAS No: 170678-03-2
• MF: C₄₇H₇₈O₁₆
• MW: 899.112637042999
• CID: 187389
• PubChem ID: 73813306
• Update Time: 2024-03-01

a-L-Arabinopyranoside, (3b,4b,22b)-22,23-dihydroxyolean-12-en-3-yl O-6-deoxy-a-L-mannopyranosyl-(1(R)2)-O-b-D-galactopyranosyl-(1(R)2)- (9CI) Chemical and Physical Properties

Names and Identifiers

• MelilotosideC
• 2)- (9CI)
• 2)-O-b-D-galactopyranosyl-(1&reg
• a-L-Arabinopyranoside, (3b,4b,22b)-22,23-dihydroxyolean-12-en-3-yl O-6-deoxy-a-L-mannopyranosyl-(1&reg
• a-L-Arabinopyranoside, (3b,4b,22b)-22,23-dihydroxyolean-12-en-3-yl O-6-deoxy-a-L-mannopyranosyl-(1(R)2)-O-b-D-galactopyranosyl-(1(R)2)- (9CI)
• 170678-03-2
• alpha-L-Arabinopyranoside, (3beta,4beta,22beta)-22,23-dihydroxyolean-12-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1-->2)-O-beta-D-galactopyranosyl-(1-->2)-
• DTXSID101102505
• 2-[2-[4,5-dihydroxy-2-[[9-hydroxy-4-(hydroxymethyl)-4,6a,6b,8a,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]oxan-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• CHEBI:192178
• Melilotoside C

• Inchi： 1S/C47H78O16/c1-22-31(52)34(55)36(57)39(59-22)62-38-35(56)33(54)26(19-48)60-41(38)63-37-32(53)25(50)20-58-40(37)61-30-12-13-44(5)27(45(30,6)21-49)11-14-47(8)28(44)10-9-23-24-17-42(2,3)18-29(51)43(24,4)15-16-46(23,47)7/h9,22,24-41,48-57H,10-21H2,1-8H3/t22-,24-,25-,26+,27+,28+,29+,30-,31-,32-,33-,34+,35-,36+,37+,38+,39-,40-,41-,43+,44-,45+,46+,47+/m0/s1
• InChI Key： HSIIGHDIPGINSY-UMBCFTMUSA-N
• SMILES： C[C@@]12CC[C@@]3([H])[C@@]([C@@H](O[C@]4([H])OC[C@H](O)[C@H](O)[C@H]4O[C@]4([H])O[C@H](CO)[C@H](O)[C@H](O)[C@H]4O[C@]4([H])O[C@@H](C)[C@H](O)[C@@H](O)[C@H]4O)CC[C@]3(C)[C@@]1([H])CC=C1[C@]3([H])CC(C)(C)C[C@@H](O)[C@]3(C)CC[C@@]21C)(C)CO

Computed Properties

• Exact Mass: 898.52898640g/mol
• Monoisotopic Mass: 898.52898640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 63
• Rotatable Bond Count: 8
• Complexity: 1680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 24
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 258Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids